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Compound of Interest

Compound Name: Cortisone-13C3

Cat. No.: B12053638

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cortisone-13C3, an
isotopically labeled form of cortisone used as an internal standard in quantitative analysis by
Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or
Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable isotopes
like 13C does not alter the chemical properties of the molecule, making it an ideal tracer for
metabolic studies and pharmacokinetic research.[2]

Compound Identification and Properties

Cortisone-13C3 is a stable, non-radioactive isotopically labeled version of cortisone. The 13C
isotopes are typically incorporated at specific positions within the cortisone molecule.
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Identifier Value

Product Name Cortisone-13C3
Synonyms Cortisone (2,3,4-13C3)
Chemical Formula 13C3C18H2805
Molecular Weight 363.42 g/mol [3]

CAS Number (Labeled) 2350278-95-2[3]

CAS Number (Unlabeled) 53-06-5

Isotopic Purity Typically =298 atom % 13C
Chemical Purity Typically =297%

Hazard Identification and Safety Precautions

Cortisone-13C3 is most commonly supplied as a solution in methanol, which is a highly
flammable and toxic solvent. Therefore, the primary hazards are associated with the solvent.

GHS Hazard Classification (for solution in Methanol):
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Hazard Class Category Hazard Statement

- H225: Highly flammable liquid
Flammable Liquids 2

and vapor.

Acute Toxicity (Oral) 3 H301: Toxic if swallowed.
o H311: Toxic in contact with

Acute Toxicity (Dermal) 3 ]

skin.
Acute Toxicity (Inhalation) 3 H331: Toxic if inhaled.
Skin Corrosion/Irritation 2 H315: Causes skin irritation.
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.

B o H370: Causes damage to
Specific Target Organ Toxicity
] organs (eyes, central nervous
(Single Exposure)
system).

Signal Word: Danger

Hazard Pictograms:

GHSO02 (Flame), GHSO06 (Skull and Crossbones), GHS08 (Health Hazard)
Precautionary Statements:

A comprehensive list of precautionary statements can be found in the product's Safety Data
Sheet (SDS). Key precautions include:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
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e P302 + P352 + P312: IF ON SKIN: Wash with plenty of soap and water. Call a POISON
CENTER or doctor/physician if you feel unwell.

e P304 + P340 + P311: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER or doctor/physician.

e P403 + P235: Store in a well-ventilated place. Keep cool.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Cortisone-13C3 and
ensure the safety of laboratory personnel.

Parameter Guideline

Storage Temperature Store in a freezer at -20°C.

N Keep container tightly closed. Protect from light,
Storage Conditions ] )
air, and moisture.

Shipping Often shipped on dry ice.

Handle in a well-ventilated area, preferably in a
] fume hood. Ground/bond container and
Handling o ) o
receiving equipment to prevent static discharge.

Use only non-sparking tools.

Experimental Protocols: General Guidelines for
Handling Isotopically Labeled Steroids

While specific experimental protocols will vary depending on the application, the following
provides a general workflow for handling isotopically labeled steroids like Cortisone-13C3.
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General workflow for handling isotopically labeled steroids.
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Detailed Methodologies

1.

Receiving and Storage:
Upon receipt, verify the product integrity and that the correct compound has been delivered.

Immediately transfer the product to a freezer set at -20°C for storage.

. Preparation of Stock Solutions:

Before opening, allow the vial to equilibrate to room temperature to prevent condensation.

Work in a chemical fume hood and wear appropriate personal protective equipment (PPE),
including safety glasses, a lab coat, and chemical-resistant gloves.

If the compound is in solid form, carefully weigh the required amount using an analytical
balance.

Dissolve the compound in a suitable solvent (e.g., methanol, acetonitrile) to a known
concentration. The product is often supplied as a 100 pg/mL solution in methanol.

. Sample Preparation for Analysis (Example: Steroid Extraction from Serum):

Sample Pre-treatment: To a known volume of serum (e.g., 300 pL), add a precise volume of
the Cortisone-13C3 internal standard solution (e.g., 25 pL).

Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate
the steroids from the biological matrix.

Drying: Evaporate the solvent from the extracted sample under a gentle stream of nitrogen.

Reconstitution: Reconstitute the dried extract in a suitable solvent for the analytical
instrument.

Logical Relationships in Safety Handling

The following diagram illustrates the logical flow of safety considerations when working with
Cortisone-13C3.
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Logical flow of safety procedures for Cortisone-13C3.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12053638?utm_src=pdf-body-img
https://www.benchchem.com/product/b12053638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

In case of exposure, follow these first aid measures and seek immediate medical attention.

Exposure Route First Aid Measures

) Remove person to fresh air and keep
Inhalation _ o
comfortable for breathing. Call a physician.

) Take off immediately all contaminated clothing.
Skin Contact . L
Rinse skin with water/shower.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing. Get medical

advice/attention.

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion o ]
physician immediately.

Disposal Considerations

Dispose of Cortisone-13C3 and any contaminated materials in accordance with local, state,
and federal regulations. Waste materials should be treated as hazardous chemical waste.

This technical guide is intended to provide essential safety and handling information. Always
refer to the specific Safety Data Sheet (SDS) provided by the manufacturer for the most
detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of Cortisone-13C3: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12053638#safety-and-handling-guidelines-for-
cortisone-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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